Cas no 2092698-90-1 (2-Chloro-1-(3-hydroxyazetidin-1-yl)butan-1-one)

• Product Name: 2-Chloro-1-(3-hydroxyazetidin-1-yl)butan-1-one
• CAS No: 2092698-90-1
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 5723221
• PubChem ID: 121201266
• Update Time: 2025-05-19

2-Chloro-1-(3-hydroxyazetidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS026709268
• 2092698-90-1
• starbld0040065
• 2-chloro-1-(3-hydroxyazetidin-1-yl)butan-1-one
• F1907-4819
• 1-Butanone, 2-chloro-1-(3-hydroxy-1-azetidinyl)-
• 2-Chloro-1-(3-hydroxyazetidin-1-yl)butan-1-one

• Inchi： 1S/C7H12ClNO2/c1-2-6(8)7(11)9-3-5(10)4-9/h5-6,10H,2-4H2,1H3
• InChI Key： FWKKTKIWRXLJCX-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N1CC(C1)O)=O

Computed Properties

• Exact Mass: 177.0556563g/mol
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 319.6±37.0 °C(Predicted)
• pka: 13.57±0.20(Predicted)

Additional information on 2-Chloro-1-(3-hydroxyazetidin-1-yl)butan-1-one

Comprehensive Overview of 2-Chloro-1-(3-hydroxyazetidin-1-yl)butan-1-one (CAS No. 2092698-90-1)

2-Chloro-1-(3-hydroxyazetidin-1-yl)butan-1-one (CAS No. 2092698-90-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a hydroxyazetidine ring, a four-membered nitrogen-containing heterocycle, which is increasingly studied for its potential in drug discovery. The presence of both chloro and hydroxy functional groups makes it a versatile intermediate for synthesizing bioactive molecules, particularly in the development of small-molecule therapeutics and enzyme inhibitors.

In recent years, the demand for azetidine derivatives like 2-Chloro-1-(3-hydroxyazetidin-1-yl)butan-1-one has surged, driven by their applications in medicinal chemistry and bioconjugation. Researchers are particularly interested in its role as a building block for designing targeted therapies, especially in oncology and neurology. The compound’s ability to modulate protein-protein interactions and its pharmacokinetic properties are under active investigation, aligning with the growing trend of precision medicine.

The synthesis of 2-Chloro-1-(3-hydroxyazetidin-1-yl)butan-1-one involves multi-step organic reactions, often starting from azetidine-3-ol or its protected derivatives. Key challenges include optimizing yield and purity while minimizing side reactions, a topic frequently searched in organic synthesis forums and patent literature. Advanced techniques like flow chemistry and catalysis are being explored to enhance its production efficiency, reflecting the industry’s shift toward green chemistry and sustainable manufacturing.

From an analytical perspective, CAS No. 2092698-90-1 is characterized using NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with stringent quality control standards. Its stability under various pH conditions and solubility profiles are critical for formulation studies, a common query among pharmaceutical developers. The compound’s logP and hydrogen-bonding capacity further influence its drug-likeness, a metric heavily emphasized in AI-driven drug design platforms.

Beyond pharmaceuticals, 2-Chloro-1-(3-hydroxyazetidin-1-yl)butan-1-one finds niche applications in material science, particularly in designing functional polymers and crosslinking agents. Its reactive sites enable covalent modifications, making it valuable for surface engineering and biomaterial coatings. This interdisciplinary relevance has spurred collaborations between chemists and engineers, addressing trending topics like smart materials and bioelectronics.

Regulatory and safety aspects of CAS No. 2092698-90-1 are frequently discussed in REACH and GMP guidelines. While not classified as hazardous, proper handling protocols are recommended due to its reactive chloroketone moiety. Environmental impact assessments, including biodegradability and ecotoxicity, are part of ongoing research, resonating with global concerns about chemical sustainability.

In summary, 2-Chloro-1-(3-hydroxyazetidin-1-yl)butan-1-one exemplifies the convergence of chemical innovation and biomedical advancement. Its multifaceted applications and research potential ensure its prominence in scientific literature and industrial pipelines, answering frequent search queries about azetidine chemistry, drug intermediates, and structure-activity relationships. As studies progress, this compound may unlock new frontiers in therapeutic development and advanced materials.